- Synthesis of 1-phenyl-3-carbethoxy-5-pyrazolone, Ranliao Yu Ranse, 2008, 45(1), 36-37
Cas no 89-33-8 (Ethyl 5-oxo-1-phenyl-4,5-dihydro-1H-pyrazole-3-carboxylate)
89-33-8 structure
Product Name:Ethyl 5-oxo-1-phenyl-4,5-dihydro-1H-pyrazole-3-carboxylate
CAS No:89-33-8
MF:C12H12N2O3
MW:232.235282897949
MDL:MFCD00020764
CID:34500
PubChem ID:66636
Update Time:2024-10-26
Ethyl 5-oxo-1-phenyl-4,5-dihydro-1H-pyrazole-3-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- 3-(Ethoxycarbonyl)-1-phenyl-5-pyrazolone
- 1-Phenyl-5-oxo-2-pyrazoline-3-carboxylicacid,ethylester
- 4,5-dihydro-5-oxo-1-phenyl-1h-pyrazole-3-carboxylicaciethylester
- 1-PHENYL-5-PYRAZOLONE-3-CARBOXYLIC ACID ETHYL ESTER
- 1-PHENYL-3-ETHOXYCARBONYL-5-PYRAZALONE
- 1-PHENYL-3-CARBETHOXY-5-PYRAZOLONE
- 1H-PYRAZOLE-3-CARBOXYLIC ACID 4,5-DIHYDRO-5-OXO-1-PHENYL, ETHYL ESTER
- 5-OXO-1-PHENYLPYRAZOLINECARBOXYLIC ACID ETHYL ESTER
- CEP
- Ethyl 5-oxo-1-phenyl-2-pyrazoline-3-carboxylate
- Ethyl 5-oxo-1-phenyl-4,5-dihydro-1H-pyrazole-3-carboxylate
- 1-PHENYL-3-C
- 1-Phenyl-3-carboethoxy-5-pyrazolone
- 1-PHENYL-3-ETHOXYCARBONYL-5-PYRAZOLONE
- 2,4-dihydro-2-phenyl-5-ethoxycarbonyl-3H-pyrazol-3-one
- 3-Carbethoxy-1-phenyl-2-pyrazolin-5-one
- 3-Ethoxycarbonyl-1-phenyl-2-pyrazolin-5-one
- 5-oxo-1-phenyl-2,5-dihydro-1H-pyrazole-3-carboxylic acid ethyl ester
- 5-Oxo-1-phenyl-2-pyrazolin-3-carbonsaeureethylester
- CARBETHOXYPYRAZOLONE
- PHENYL CARBETHOXY PYRAZOLONE
- 1-Phenyl-3-carbethoxypyrazolone
- 1H-Pyrazole-3-carboxylic acid, 4,5-dihydro-5-oxo-1-phenyl-, ethyl ester
- WBFXQKNQVZMOSQ-UHFFFAOYSA-N
- 1-Phenyl-5-oxo-2-pyrazoline-3-carboxylic acid, ethyl ester
- Ethyl 1-phenyl-5-pyrazolinone-3-carboxylate
- 2-Pyrazoline-3-carb
- SCHEMBL3407816
- Oprea1_648371
- W-109327
- CHEMBL1525042
- MLS000711712
- MFCD00020764
- NCGC00245489-01
- NCGC00256175-01
- AKOS000119711
- 89-33-8
- EINECS 201-899-4
- NSC 49150
- Tox21_301999
- DTXSID5044738
- UNII-87C344GV0D
- ethyl 5-oxo-1-phenyl-4H-pyrazole-3-carboxylate
- NSC57876
- SMR000281479
- EN300-21390
- Q27269813
- Ethyl 5-oxo-1-phenyl-4,5-dihydro-1H-pyrazole-3-carboxylate #
- 2-Pyrazoline-3-carboxylic acid, 5-oxo-1-phenyl-, ethyl ester
- CS-0151664
- SR-01000432885
- 2-Pyrazoline-3-carboxylic acid, ethyl ester
- SR-01000432885-1
- EC 201-899-4
- Oprea1_379823
- DS-13222
- CAS-89-33-8
- 1H-Pyrazole-3-carboxylic acid,5-dihydro-5-oxo-1-phenyl-, ethyl ester
- C77005
- Z104495780
- 1-Phenyl-5-oxo-2-pyrazoline-3-carboxylic acid ethyl ester
- NSC49150
- ethyl-5-oxo-1-phenyl-2-pyrazolin-3-carboxylat
- HMS1674J20
- DTXCID3024738
- FT-0623458
- A843133
- HMS2764N09
- 2-Pyrazoline-3-carboxylic acid, 5-oxo-1-phenyl-, ethyl ester (6CI, 7CI, 8CI)
- 1-Phenyl-3-ethoxycarbonyle-5-pyrazolone
- 3-Carbethoxy-1-phenyl-5-pyrazolone
- 3-Carboxyethyl-1-phenylpyrazolone
- Ethyl 1-phenyl-2-pyrazolin-5-one-3-carboxylate
- Ethyl 4,5-dihydro-5-oxo-1-phenyl-1H-pyrazole-3-carboxylate
- Ethyl-1-phenyl-5-pyrazolone-3-carboxylate
- NSC 57876
- Ethyl 5-oxo-1-phenyl-4 pound not5-dihydro-1H-pyrazole-3-carboxylate
- NSC-49150
- DTXCID50349693
- NSC-57876
- DB-057128
- PCBP
- NS00004829
- 87C344GV0D
-
- MDL: MFCD00020764
- Inchi: 1S/C12H12N2O3/c1-2-17-12(16)10-8-11(15)14(13-10)9-6-4-3-5-7-9/h3-7H,2,8H2,1H3
- InChI Key: WBFXQKNQVZMOSQ-UHFFFAOYSA-N
- SMILES: O=C(C1CC(=O)N(C2C=CC=CC=2)N=1)OCC
Computed Properties
- Exact Mass: 232.08500
- Monoisotopic Mass: 232.085
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 346
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 59
Experimental Properties
- Color/Form: No data avaiable
- Density: 1.3±0.1 g/cm3
- Melting Point: No data available
- Boiling Point: 335.3°C at 760 mmHg
- Flash Point: 156.6±23.2 °C
- Refractive Index: 1.594
- PSA: 58.97000
- LogP: 0.84300
- Vapor Pressure: 0.0±0.7 mmHg at 25°C
Ethyl 5-oxo-1-phenyl-4,5-dihydro-1H-pyrazole-3-carboxylate Security Information
- Signal Word:Warning
- Hazard Statement: H302
- Warning Statement: P280-P305+P351+P338
- Hazardous Material transportation number:UN2811 6.1/PG 2
- Safety Instruction: H302 (54.93%) H317 (45.07%)
- TSCA:Yes
- Storage Condition:Sealed in dry,Room Temperature(BD13873)
Ethyl 5-oxo-1-phenyl-4,5-dihydro-1H-pyrazole-3-carboxylate Customs Data
- HS CODE:2933199090
- Customs Data:
China Customs Code:
2933199090Overview:
2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
Ethyl 5-oxo-1-phenyl-4,5-dihydro-1H-pyrazole-3-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | E841823-100mg |
Ethyl 5-oxo-1-phenyl-4,5-dihydro-1H-pyrazole-3-carboxylate |
89-33-8 | 98% | 100mg |
589.50 | 2021-05-17 | |
| Alichem | A049002378-1g |
Ethyl 5-oxo-1-phenyl-4,5-dihydro-1H-pyrazole-3-carboxylate |
89-33-8 | 98% | 1g |
$290.70 | 2023-08-31 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | E195643-25mg |
Ethyl 5-oxo-1-phenyl-4,5-dihydro-1H-pyrazole-3-carboxylate |
89-33-8 | 98% | 25mg |
¥120.90 | 2023-09-03 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | E195643-100mg |
Ethyl 5-oxo-1-phenyl-4,5-dihydro-1H-pyrazole-3-carboxylate |
89-33-8 | 98% | 100mg |
¥247.90 | 2023-09-03 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-BH862-250mg |
Ethyl 5-oxo-1-phenyl-4,5-dihydro-1H-pyrazole-3-carboxylate |
89-33-8 | 98% | 250mg |
1245CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-BH862-100mg |
Ethyl 5-oxo-1-phenyl-4,5-dihydro-1H-pyrazole-3-carboxylate |
89-33-8 | 98% | 100mg |
561CNY | 2021-05-08 | |
| Chemenu | CM132941-1g |
ethyl 5-oxo-1-phenyl-4,5-dihydro-1H-pyrazole-3-carboxylate |
89-33-8 | 98% | 1g |
$267 | 2021-08-05 | |
| Chemenu | CM132941-1g |
ethyl 5-oxo-1-phenyl-4,5-dihydro-1H-pyrazole-3-carboxylate |
89-33-8 | 98% | 1g |
$*** | 2023-05-29 | |
| Ambeed | A122481-100mg |
Ethyl 5-oxo-1-phenyl-4,5-dihydro-1H-pyrazole-3-carboxylate |
89-33-8 | 98% | 100mg |
$60.0 | 2025-02-20 | |
| Ambeed | A122481-250mg |
Ethyl 5-oxo-1-phenyl-4,5-dihydro-1H-pyrazole-3-carboxylate |
89-33-8 | 98% | 250mg |
$88.0 | 2025-02-20 |
Ethyl 5-oxo-1-phenyl-4,5-dihydro-1H-pyrazole-3-carboxylate Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: Hydrochloric acid Solvents: Water ; pH 2.5, 20 - 25 °C
1.2 20 - 25 °C; 4 h, 20 - 25 °C
1.3 Reagents: Sodium carbonate Solvents: Water ; 20 - 25 °C; 6 h, 20 - 25 °C; 11 h, basified, 20 - 25 °C
1.4 Reagents: Hydrochloric acid Solvents: Water ; 1 h, 20 - 25 °C; 4 h, 20 - 25 °C
1.2 20 - 25 °C; 4 h, 20 - 25 °C
1.3 Reagents: Sodium carbonate Solvents: Water ; 20 - 25 °C; 6 h, 20 - 25 °C; 11 h, basified, 20 - 25 °C
1.4 Reagents: Hydrochloric acid Solvents: Water ; 1 h, 20 - 25 °C; 4 h, 20 - 25 °C
Reference
Production Method 2
Reaction Conditions
1.1 Solvents: Ethanol ; 7 h, rt → 75 °C
Reference
- Catalytic System-Controlled Divergent Reaction Strategies for the Construction of Diversified Spiropyrazolone Skeletons from Pyrazolidinones and Diazopyrazolones, Angewandte Chemie, 2021, 60(39), 21327-21333
Production Method 3
Reaction Conditions
1.1 Reagents: Sodium acetate Solvents: Ethanol , Water ; 5 min, rt
1.2 3 h, rt → reflux
1.3 Reagents: Water ; cooled
1.2 3 h, rt → reflux
1.3 Reagents: Water ; cooled
Reference
- Spirocyclopropanes from Intramolecular Cyclopropanation of Pyranopyrazoles and Pyranopyrimidine-diones and Lewis Acid Mediated (3 + 2) Cycloadditions of Spirocyclopropylpyrazolones, Journal of Organic Chemistry, 2017, 82(5), 2794-2802
Ethyl 5-oxo-1-phenyl-4,5-dihydro-1H-pyrazole-3-carboxylate Raw materials
- Diethyl 2-oxobutanedioate
- 1,4-diethyl but-2-ynedioate
- 1,4-diethoxy-1,3,4-trioxobutan-2-ide sodium salt
- Hydrazine, phenyl-, labeled with carbon-14, monohydrochloride (9CI)
- Phenylhydrazine Hydrochloride (1:1)
Ethyl 5-oxo-1-phenyl-4,5-dihydro-1H-pyrazole-3-carboxylate Preparation Products
Ethyl 5-oxo-1-phenyl-4,5-dihydro-1H-pyrazole-3-carboxylate Related Literature
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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